2-{[3-(2-methylbenzyl)-1,2,4-oxadiazol-5-yl]methyl}-7-(3-methyl-1,2,4-oxadiazol-5-yl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one

• IUPAC Name: 7-(3-methyl-1,2,4-oxadiazol-5-yl)-2-[[3-[(2-methylphenyl)methyl]-1,2,4-oxadiazol-5-yl]methyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one
• InChI: InChI=1S/C20H17N7O3/c1-12-5-3-4-6-14(12)9-16-22-18(29-25-16)11-27-20(28)26-8-7-15(10-17(26)23-27)19-21-13(2)24-30-19/h3-8,10H,9,11H2,1-2H3
• InChI Key: WZBMZCJWEZFQGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CC2=NOC(=N2)CN3C(=O)N4C=CC(=CC4=N3)C5=NC(=NO5)C
• Molecular Formula: C20H17N7O3
• Molecular Weight: 403.4 g/mol

Description

2-{[3-(2-methylbenzyl)-1,2,4-oxadiazol-5-yl]methyl}-7-(3-methyl-1,2,4-oxadiazol-5-yl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one is a useful research compound. Its molecular formula is C20H17N7O3 and its molecular weight is 403.402. The purity is usually 95%.
BenchChem offers high-quality 2-{[3-(2-methylbenzyl)-1,2,4-oxadiazol-5-yl]methyl}-7-(3-methyl-1,2,4-oxadiazol-5-yl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{[3-(2-methylbenzyl)-1,2,4-oxadiazol-5-yl]methyl}-7-(3-methyl-1,2,4-oxadiazol-5-yl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

Compounds with heterocyclic structures, similar to the one mentioned, have been synthesized and evaluated for various biological activities. For example, the synthesis of novel 2H/6H-thiazolo-[3′,2′:2,3][1,2,4]triazolo[1,5-a]pyridine-9-carbonitrile derivatives was conducted, and these compounds were screened for antibacterial and antifungal activity, revealing significant biological activity against tested microorganisms (M. Suresh et al., 2016) Synthesis and pharmacological evaluation of novel 2H/6H-thiazolo-[3′,2′:2,3][1,2,4]triazolo[1,5-a]pyridine-9-carbonitrile derivatives.

Antimicrobial Activities

The development of new antimicrobial agents is a critical area of research due to the rising threat of drug-resistant bacteria and fungi. Compounds related to the mentioned structure have shown promising results as antimicrobial agents. For instance, new 1,2,4-triazoles were synthesized from isonicotinic acid hydrazide and evaluated for their antimicrobial activities, showcasing good or moderate activity against various microorganisms (Hacer Bayrak et al., 2009) Synthesis of some new 1,2,4-triazoles starting from isonicotinic acid hydrazide and evaluation of their antimicrobial activities.

Structural and Theoretical Studies

Structural and theoretical studies offer deep insights into the physicochemical properties and potential applications of compounds. For example, the molecular structure of a related compound, 7-methoxy-5-methyl-2-(pyridin-3-yl)-11,12-dihydro-5,11-methano[1,2,4]triazolo[1,5-c][1,3,5]benzoxadiazocine, was determined, and theoretical calculations were performed to understand its properties better (M. K. Gumus et al., 2018) Structural features of 7-methoxy-5-methyl-2-(pyridin-3-yl)-11,12-dihydro-5,11-methano[1,2,4]triazolo[1,5-c][1,3,5]benzoxadiazocine.